6-Bromo-2-(diethoxymethyl)-1H-pyrrolo[3,2-c]pyridine

• Molecular Formula: C12H15BrN2O2
• Molecular Weight: 299.16 g/mol
• IUPAC Name: 6-bromo-2-(diethoxymethyl)-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C12H15BrN2O2/c1-3-16-12(17-4-2)10-5-8-7-14-11(13)6-9(8)15-10/h5-7,12,15H,3-4H2,1-2H3
• InChI Key: QPYVBPALBBWDFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=CC2=CN=C(C=C2N1)Br)OCC

Description

6-Bromo-2-(diethoxymethyl)-1H-pyrrolo[3,2-c]pyridine is a useful research compound. Its molecular formula is C12H15BrN2O2 and its molecular weight is 299.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromo-2-(diethoxymethyl)-1-(methylsulfonyl)-1H-pyrrolo[3,2-c]pyridine (Preparation 136, 202 mg, 0.54 mmole) was stirred in methanol (2.4 mL) and 1M sodium hydroxide in water (0.62 mL, 0.62 mmole) was added. The reaction was stirred at 25° C. for 6 hours. The methanol was evaporated and the residue taken up in ethyl acetate (25 mL). The solution was washed with water and brine, the organic layer was concentrated in vacuo to afford the title compound (142 mg, 89%). 1H-NMR (CDCl3, 500 MHz): δ 1.27 (t, J=6.94 Hz, 6H), 3.58-3.72 (m, 4H), 5.73 (m, 1H), 6.59 (m, 1H), 7.48 (m, 1H), 8.65 (s, 1H), 8.84 (br s, 1H, NH).